Cas no 1807181-14-1 (Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate
• CAS No: 1807181-14-1
• MF: C₁₃H₁₁F₄NO₃
• MW: 305.224957704544
• CID: 4944749
• Update Time: 2025-05-26

Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H11F4NO3/c1-2-20-9(19)5-7-3-4-8(6-18)10(12(14)15)11(7)21-13(16)17/h3-4,12-13H,2,5H2,1H3
• InChI Key： DRZTXWLZVSQNTD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(CC(=O)OCC)=C1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 396
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate

Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate (CAS No. 1807181-14-1): A Comprehensive Overview

Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate, identified by its CAS number 1807181-14-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple fluorine substituents and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate is highly distinctive, featuring a phenyl ring that is modified with a cyano group, two fluorine atoms in different positions, and a difluoromethyl group. These substituents not only enhance the compound's lipophilicity and metabolic stability but also open up a wide range of possibilities for its interaction with biological targets. The presence of these fluorine atoms, in particular, has been extensively studied for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve drug efficacy and reduce toxicity. Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate exemplifies this trend, as it combines multiple fluorinated moieties in a single molecule. This structural feature makes it an attractive candidate for further exploration in the context of medicinal chemistry.

One of the most compelling aspects of Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate is its potential as a building block for more complex drug candidates. The compound's unique structure allows for modifications at multiple sites, enabling chemists to fine-tune its properties for specific therapeutic applications. For instance, the cyano group can be readily converted into other functional groups such as amides or carboxylic acids, while the difluoromethyl group can be used to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can significantly influence the electronic properties of molecules, thereby affecting their interactions with enzymes and receptors. Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate, with its combination of cyano and difluoromethyl groups, may exhibit such modulatory effects, making it a promising candidate for further investigation.

The synthesis of Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex fluorinated molecules with high efficiency.

From a computational chemistry perspective, Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate offers an excellent model system for studying the effects of fluorine substitution on molecular properties. Computational studies can provide valuable insights into its electronic structure, reactivity, and potential interactions with biological targets. These insights can guide experimental efforts and accelerate the discovery process.

The potential applications of Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of agrochemicals and specialty chemicals. Additionally, its ability to undergo various chemical transformations opens up possibilities for its use in material science and other industrial applications.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate (CAS No. 1807181-14-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, featuring multiple fluorine substituents and functional groups, makes it an attractive candidate for further exploration. As our understanding of fluorinated compounds continues to grow, Ethyl 4-cyano-2-difluoromethoxy-3-(difluoromethyl)phenylacetate is likely to play an important role in the discovery and development of novel therapeutic agents.